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Compound of Interest

Compound Name: 3-Formyl-4-hydroxybenzonitrile

Cat. No.: B1338179 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides immediate, essential safety

and logistical information for the proper disposal of 3-Formyl-4-hydroxybenzonitrile (CAS:

74901-29-4), ensuring operational safety and regulatory compliance.

Immediate Safety and Handling Precautions
3-Formyl-4-hydroxybenzonitrile is classified as a hazardous substance. All handling and

disposal preparation must be conducted in a well-ventilated area, preferably within a chemical

fume hood. Adherence to the following personal protective equipment (PPE) guidelines is

mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Protective gloves (e.g., nitrile rubber).

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.

Skin and Body Protection
A lab coat and appropriate protective clothing to

prevent skin exposure.

Hazard Summary
Understanding the hazards associated with 3-Formyl-4-hydroxybenzonitrile is critical for its

safe management. The compound poses the following risks[1]:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled[1].

Skin Irritation: Causes skin irritation[1].

Eye Irritation: Causes serious eye irritation[1].

Respiratory Irritation: May cause respiratory irritation[1].

In the event of a fire, 3-Formyl-4-hydroxybenzonitrile may emit toxic fumes, including carbon

oxides and nitrogen oxides.

Step-by-Step Disposal Procedure
The mandated and safest method for the disposal of 3-Formyl-4-hydroxybenzonitrile is

through a licensed and approved hazardous waste disposal facility. Do not attempt to dispose

of this chemical down the drain or with general laboratory waste.

1. Waste Collection and Segregation:
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Collect all waste containing 3-Formyl-4-hydroxybenzonitrile, including contaminated

consumables (e.g., pipette tips, weighing boats, gloves), in a designated, leak-proof, and

properly sealed hazardous waste container.

Ensure the waste is segregated from incompatible materials. Nitriles can react with strong

acids and oxidizing agents, potentially generating heat or toxic gases.

2. Labeling:

Clearly label the hazardous waste container with the following information:

"Hazardous Waste"

"3-Formyl-4-hydroxybenzonitrile"

CAS Number: 74901-29-4

The primary hazards: "Harmful," "Irritant"

3. Storage:

Store the sealed and labeled waste container in a cool, dry, and well-ventilated area, away

from incompatible chemicals.

The storage area should be a designated hazardous waste accumulation site.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal company to arrange for pickup and disposal.

Provide the waste disposal company with the Safety Data Sheet (SDS) for 3-Formyl-4-
hydroxybenzonitrile to ensure they have all the necessary information for safe handling

and transport.

Spill Management:
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In case of a small spill, absorb the material with an inert absorbent such as vermiculite, dry

sand, or earth. Do not use combustible materials like paper towels.

Collect the absorbent material and the spilled substance into a suitable container for disposal

as hazardous waste.

For large spills, evacuate the area and immediately contact your institution's emergency

response team or EHS department.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Formyl-4-hydroxybenzonitrile.
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Caption: Disposal workflow for 3-Formyl-4-hydroxybenzonitrile waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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